![molecular formula C10H4ClFO3 B3043369 4-Chloro-6-fluoro-2-oxo-2H-chromene-3-carbaldehyde CAS No. 850799-81-4](/img/structure/B3043369.png)
4-Chloro-6-fluoro-2-oxo-2H-chromene-3-carbaldehyde
Description
The compound "4-Chloro-6-fluoro-2-oxo-2H-chromene-3-carbaldehyde" is a derivative of chromene, which is a heterocyclic compound characterized by a fused benzene and pyran ring. This particular derivative is modified with chlorine and fluorine atoms at specific positions on the chromene structure, and it contains an aldehyde functional group.
Synthesis Analysis
The synthesis of related chromene derivatives has been explored in various studies. For instance, the iodination of chloromethylthiophene carbaldehyde and subsequent palladium-catalyzed intramolecular cyclization yields 4H-thieno[3,2-c]chromene-2-carbaldehydes . Another approach involves the use of Vilsmeier reagent to synthesize methyl 4-chloro-6-fluoro-3-formyl-2H-chromene-2-carboxylate, which can be further modified into a series of new 2H-chromenes . Additionally, transformations of 4-oxo-4H-chromene-3-carbaldehyde under the action of pentacarbonyliron have been studied, suggesting a probable mechanism for the synthesis of related compounds .
Molecular Structure Analysis
The molecular structure of chromene derivatives can be complex, with the potential for multiple reactive sites. For example, the structure of a related compound, 3-(4-oxochroman-3-ylmethyl)-4H-chromen-4-one, was determined using spectral methods and X-ray analysis . This highlights the importance of advanced analytical techniques in understanding the molecular structure of such compounds.
Chemical Reactions Analysis
Chromene derivatives undergo various chemical reactions. The formyl group in 4H-thieno[3,2-c]chromene-2-carbaldehyde can be transformed into different functional groups such as nitrile, amide, ester, and others . Additionally, reactions with amidine-type compounds and hydrazine derivatives under alkaline conditions can yield condensation products . A cascade reaction involving Knoevenagel condensation and oxa-6π electrocyclization has also been reported .
Physical and Chemical Properties Analysis
The physical and chemical properties of chromene derivatives are influenced by their molecular structure and substituents. For instance, the introduction of chlorine and fluorine atoms can affect the compound's reactivity and physical characteristics. The photophysical properties of 4H-thieno[3,2-c]chromene-2-carbaldehydes have been studied, indicating their potential use as covert marking pigments . The presence of the aldehyde group also plays a crucial role in the compound's reactivity and the formation of condensation products .
properties
IUPAC Name |
4-chloro-6-fluoro-2-oxochromene-3-carbaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4ClFO3/c11-9-6-3-5(12)1-2-8(6)15-10(14)7(9)4-13/h1-4H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHGRRJGYSAYGDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=C(C(=O)O2)C=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4ClFO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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